Cas no 1112175-35-5 (2-methoxy-3-methyl-5-(2-nitroethenyl)pyridine)

• Product Name: 2-methoxy-3-methyl-5-(2-nitroethenyl)pyridine
• CAS No: 1112175-35-5
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 6234003
• PubChem ID: 165784390
• Update Time: 2025-07-19

2-methoxy-3-methyl-5-(2-nitroethenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-methyl-5-(2-nitroethenyl)pyridine
• 1112175-35-5
• EN300-1742266

• Inchi： 1S/C9H10N2O3/c1-7-5-8(3-4-11(12)13)6-10-9(7)14-2/h3-6H,1-2H3/b4-3+
• InChI Key： PRGCFTMHODBCGV-ONEGZZNKSA-N
• SMILES： O(C)C1C(C)=CC(/C=C/[N+](=O)[O-])=CN=1

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.9Ų

Additional information on 2-methoxy-3-methyl-5-(2-nitroethenyl)pyridine

Professional Introduction to 2-methoxy-3-methyl-5-(2-nitroethenyl)pyridine (CAS No. 1112175-35-5)

2-methoxy-3-methyl-5-(2-nitroethenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1112175-35-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 2-methoxy-3-methyl-5-(2-nitroethenyl)pyridine, including its methoxy, methyl, and nitroethylene substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The significance of 2-methoxy-3-methyl-5-(2-nitroethenyl)pyridine in contemporary research is underscored by its role as a key intermediate in the synthesis of various pharmacologically relevant compounds. Pyridine derivatives have long been a cornerstone in drug discovery due to their ability to modulate biological pathways and interact with target enzymes and receptors. The presence of the nitroethylene moiety in this compound introduces a region of high reactivity, which can be exploited for further functionalization and derivatization, enabling the creation of structurally diverse analogs with tailored biological profiles.

Recent advancements in medicinal chemistry have highlighted the potential of 2-methoxy-3-methyl-5-(2-nitroethenyl)pyridine as a precursor in the synthesis of small molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its utility in generating compounds that exhibit inhibitory activity against enzymes implicated in cancer progression, inflammation, and neurodegenerative disorders. The methoxy and methyl substituents on the pyridine ring not only enhance the solubility and metabolic stability of derived compounds but also serve as points for selective modifications to optimize pharmacokinetic properties.

The incorporation of the nitroethylene group into the molecular framework of 2-methoxy-3-methyl-5-(2-nitroethenyl)pyridine has been particularly intriguing for researchers exploring novel synthetic methodologies. Nitroalkenes are known for their versatile reactivity, allowing for ring-closing metathesis, dihydroxylation, and other transformations that can yield complex heterocyclic structures. These reactions are pivotal in constructing intricate molecular architectures that mimic natural products or designed scaffolds with enhanced binding affinity to biological targets.

In the context of drug development, the structural versatility of 2-methoxy-3-methyl-5-(2-nitroethenyl)pyridine has been leveraged to create libraries of compounds for high-throughput screening (HTS). Such libraries are instrumental in identifying lead candidates with promising pharmacological activity. The compound’s ability to serve as a building block for generating structurally diverse derivatives has made it a favorite among medicinal chemists seeking to explore new therapeutic modalities. Moreover, its role in synthesizing analogs with improved pharmacokinetic profiles underscores its importance in optimizing drug candidates for clinical translation.

From a synthetic chemistry perspective, 2-methoxy-3-methyl-5-(2-nitroethenyl)pyridine exemplifies the strategic use of functional groups to achieve desired chemical outcomes. The interplay between electronic and steric effects induced by the methoxy, methyl, and nitroethylene substituents dictates its reactivity patterns and influences the choice of synthetic routes. Advanced computational methods have been employed to predict reaction outcomes and optimize synthetic pathways, further facilitating the efficient production of this compound and its derivatives.

The growing interest in pyridine-based scaffolds is reflected in numerous publications showcasing their applications in drug discovery. Researchers have harnessed the structural features of compounds like 2-methoxy-3-methyl-5-(2-nitroethenyl)pyridine to develop inhibitors targeting kinases, proteases, and other enzymes involved in critical biological processes. The nitroethylene moiety has been particularly valuable in designing molecules that disrupt aberrant signaling pathways associated with diseases such as cancer and inflammatory disorders.

The future prospects for 2-methoxy-3-methyl-5-(2-nitroethenyl)pyridine are promising, with ongoing research exploring its potential in developing next-generation therapeutics. Innovations in synthetic methodologies continue to expand the toolkit available for constructing complex pyridine derivatives, paving the way for novel drug candidates with improved efficacy and reduced side effects. As our understanding of biological targets evolves, so too does our ability to design molecules that precisely modulate these targets using well-established scaffolds like 2-methoxy-3-methyl-5-(2-nitroethenyl)pyridine.

In conclusion, CAS No. 1112175-35-5, corresponding to 2-methoxy-3-methyl-5-(2-nitroethenyl)pyridine, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with potential therapeutic applications across multiple disease areas. As research progresses, this compound is expected to continue playing a pivotal role in shaping the future landscape of drug discovery and development.